Cas no 10472-24-9 (methyl 2-oxocyclopentane-1-carboxylate)

• Product Name: methyl 2-oxocyclopentane-1-carboxylate
• CAS No: 10472-24-9
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• MDL: MFCD00001411
• CID: 48618
• PubChem ID: 66328
• Update Time: 2025-11-01

methyl 2-oxocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyclopentanonecarboxylate
• Methyl 2-oxocyclopentanecarboxylate
• 2-Carbomethoxycyclopentanone
• Cyclopentanone-2-carboxylic acid methyl ester
• Methyl-2-oxocyclopentane carboxylate
• 2-Methoxycarbonylcyclopentanone
• 2-CARBMETHOXYCYCLOPENTANONE
• 2-Cyclopentanonecarboxylic Acid methyl ester
• Methyl 2-Cyclopentan
• 2-Oxocyclopentanecarboxylic Acid Methyl Ester
• methyl 2-oxocyclopentane-1-carboxylate
• Methyl Cyclopentanone-2-carboxylate
• CPCM
• CARBOMETHOXYCYCLOPENTANONE
• 2-Oxocyclopentanecarboxylic
• Methyclopentanoe-2-Carboxylate
• Cyclopentanone-2-carboxylic acid
• Methy 2-oxocyclopentanecarboxylate
• Cyclopentanecarboxylic acid, 2-oxo-, methyl ester
• 2-Methoxy carbonyl cyclopentanone
• PZBBESSUKAHBHD-UHFFFAOYSA-N
• Mehyl-2-oxocyclopentane
• methyl-2-oxocyclopentanecarboxylate
• methyl-2-oxo
• Cyclopentanecarboxylicacid, 2-oxo-, methyl ester

• MDL： MFCD00001411
• Inchi： 1S/C7H10O3/c1-10-7(9)5-3-2-4-6(5)8/h5H,2-4H2,1H3
• InChI Key： PZBBESSUKAHBHD-UHFFFAOYSA-N
• SMILES： O=C1CCCC1C(=O)OC
• BRN： 971717

Computed Properties

• Exact Mass: 142.06300
• Monoisotopic Mass: 142.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.5
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.145 g/mL at 25 °C(lit.)
• Boiling Point: 105 °C/19 mmHg(lit.)
• Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
• Refractive Index: n20/D 1.456(lit.)
• PSA: 43.37000
• LogP: 0.52860
• Solubility: Not available

methyl 2-oxocyclopentane-1-carboxylate Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S23-S24/25
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on methyl 2-oxocyclopentane-1-carboxylate

Methyl 2-Oxocyclopentane-1-Carboxylate (CAS No. 10472-24-9): A Comprehensive Overview

Methyl 2-oxocyclopentane-1-carboxylate, identified by its CAS number 10472-24-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, belonging to the class of ester derivatives, has garnered attention due to its versatile applications and structural properties that make it a valuable intermediate in synthetic chemistry. The cyclopentane ring with an ester functionality offers a unique framework that can be modified to produce various bioactive molecules, making it a subject of extensive study in medicinal chemistry.

The structural motif of methyl 2-oxocyclopentane-1-carboxylate consists of a five-membered cyclic structure with an oxygen atom double-bonded to a carbon atom, forming a β-keto ester. This particular arrangement imparts reactivity that is useful in multiple synthetic pathways. The ester group at the terminal position of the ring enhances its compatibility with various enzymatic and chemical transformations, facilitating the synthesis of more complex molecules.

In recent years, researchers have been exploring the potential of this compound in drug development. Its structural similarity to natural products has led to investigations into its biological activity. Studies have indicated that derivatives of methyl 2-oxocyclopentane-1-carboxylate may exhibit properties that are beneficial in treating certain metabolic disorders. The β-keto ester moiety is known to participate in Michael addition reactions, which are pivotal in constructing more intricate molecular architectures.

The compound's utility extends beyond pharmaceutical applications; it is also employed in the synthesis of agrochemicals and specialty chemicals. The cyclopentane ring is a common scaffold in many naturally occurring compounds, and modifications on this ring system can lead to novel bioactive entities. Researchers have been particularly interested in developing catalysts that can efficiently functionalize this ring, thereby enabling the production of valuable derivatives.

Advances in computational chemistry have further enhanced the understanding of methyl 2-oxocyclopentane-1-carboxylate's reactivity. Molecular modeling studies have provided insights into how different substituents can influence its electronic properties and interactions with biological targets. These findings are crucial for designing molecules with optimized pharmacokinetic profiles, ensuring better efficacy and reduced side effects.

The synthesis of methyl 2-oxocyclopentane-1-carboxylate itself has been refined through various methodologies. Traditional approaches involve the condensation of cyclopentanone with methanol under acidic conditions, but modern techniques have introduced more efficient and environmentally friendly methods. For instance, enzymatic catalysis has been explored as a means to achieve higher selectivity and yield in the synthesis process.

In conclusion, methyl 2-oxocyclopentane-1-carboxylate (CAS No. 10472-24-9) represents a fascinating compound with broad applications in chemistry and medicine. Its unique structural features and reactivity make it an invaluable building block for synthesizing complex molecules. As research continues to uncover new methodologies and applications, this compound is poised to play an even greater role in the development of innovative chemical solutions.